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Compound of Interest

Compound Name: 2,6-Dihydroxybenzoic Acid

Cat. No.: B147525

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the essential thermochemical properties
of 2,6-Dihydroxybenzoic acid (y-resorcylic acid), a compound of interest in various scientific
and pharmaceutical research fields. The following sections present key quantitative data,
detailed experimental methodologies for their determination, and graphical representations of
the experimental workflows.

Core Thermochemical Data

The thermochemical data for 2,6-Dihydroxybenzoic acid are crucial for understanding its
stability, phase transitions, and behavior in various chemical and biological systems. The
following tables summarize the key experimentally determined and computationally estimated
properties.

Table 1: Enthalpies of Formation, Combustion, and Fusion of 2,6-Dihydroxybenzoic Acid
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Thermochemical

Experimental

Value (kJ/mol) Reference
Property Method
Standard Molar Static-Bomb
Enthalpy of Formation - Combustion [1112]
(Crystalline, 298.15 K) Calorimetry

Standard Molar
Enthalpy of Formation -
(Gaseous, 298.15 K)

Derived from

Crystalline Phase

[1](2]

Data and Sublimation

Enthalpy
Standard Molar Static-Bomb
Energy of Combustion - Combustion [1112]
(Crystalline, 298.15 K) Calorimetry

Molar Enthalpy of
Fusion

Differential Scanning
Calorimetry (DSC)

Table 2: Enthalpies of Sublimation and Vaporization of 2,6-Dihydroxybenzoic Acid

Thermochemic Temperature Experimental
Value (kJ/mol) Reference
al Property Range (K) Method
Standard Molar )
Derived from
Enthalpy of
T - - Vapor Pressure [1][3]
Sublimation
Measurements
(298.15 K)
Molar Enthalpy Knudsen Mass-
o - 347.14 - 365.17 _ [1]1[2114]
of Sublimation Loss Effusion
Molar Enthalpy Thermogravimetr
- - [3][5]

of Vaporization

y (TG)

Table 3: Physical Properties of 2,6-Dihydroxybenzoic Acid
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Property Value Unit Reference
Molecular Formula C7HeOa4 - (416171
Molecular Weight 154.12 g/mol [61[71[8]
Melting Point 165 (decomposes) °C [61[719]
Water Solubility 9.56 mg/mL [7][10][11]

logP (Octanol/Water

” . 2.20 - [B][10][11]
Partition Coefficient)

Experimental Protocols

The accurate determination of thermochemical properties relies on precise experimental
techniques. This section details the methodologies employed in the cited literature.

Static-Bomb Combustion Calorimetry

This technique is used to determine the standard molar energy of combustion.

o Sample Preparation: A pellet of 2,6-Dihydroxybenzoic acid of known mass is placed in a
crucible within a combustion bomb. A cotton fuse is positioned to ensure ignition.

o Calorimeter Setup: The bomb is filled with high-pressure oxygen and placed in a calorimeter
containing a known volume of water. The system is allowed to reach thermal equilibrium.

o Combustion: The sample is ignited, and the temperature change of the water is meticulously
recorded.

o Data Analysis: The energy of combustion is calculated from the temperature rise and the
previously determined heat capacity of the calorimeter. Corrections are made for the heat of
combustion of the fuse wire. The standard molar enthalpy of formation in the crystalline
phase is then derived using Hess's Law.[1][2]

The workflow for this process is illustrated in the diagram below.
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Caption: Workflow for Determining Enthalpy of Combustion.
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Knudsen Mass-Loss Effusion Technique

This method is employed to measure the vapor pressure of a solid at different temperatures,
from which the enthalpy of sublimation is derived.

o Sample Loading: A known mass of crystalline 2,6-Dihydroxybenzoic acid is placed in a
Knudsen cell, which has a small, well-defined orifice.

e High Vacuum & Temperature Control: The cell is placed in a high-vacuum chamber and
heated to a specific, constant temperature.

o Mass Loss Measurement: As the sample sublimes, the vapor effuses through the orifice. The
rate of mass loss is measured over time.

» Vapor Pressure Calculation: The vapor pressure is calculated from the rate of mass loss
using the Knudsen equation.

o Temperature Dependence: Steps 2-4 are repeated at various temperatures.

» Enthalpy of Sublimation Derivation: The standard molar enthalpy of sublimation is derived
from the temperature dependence of the vapor pressure using the Clausius-Clapeyron
equation.[1][2]

The logical flow of this experimental procedure is depicted below.
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Experimental Setup
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Caption: Logical Flow for Knudsen Effusion Experiments.
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Thermogravimetry (TG) and Differential Scanning
Calorimetry (DSC)

Thermogravimetry (TG) and Differential Scanning Calorimetry (DSC) are thermal analysis
techniques used to study the mass and heat flow changes of a sample as a function of
temperature or time.

o Thermogravimetry (TG): This technique was used to determine the vapor pressures of liquid
2,6-dihydroxybenzoic acid under both isothermal and non-isothermal conditions. From the
temperature dependence of the vapor pressure, the molar enthalpies of vaporization were
determined.[3][5]

» Differential Scanning Calorimetry (DSC): DSC measurements were used to determine the
melting temperatures and molar enthalpies of fusion of the compound. This technique
measures the difference in heat flow between the sample and a reference as a function of
temperature.[3][12]

The relationship between these thermal analysis techniques and the determined properties is
shown below.

Thermal Analysis Techniques

Thermogravimetry (TG) Differential Scanning Calorimetry (DSC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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